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Compound of Interest

Compound Name:
1-(2-Aminopropoxy)-3-

chlorobenzene

Cat. No.: B13213829

Get Quote

Executive Summary & Chemical Identity
This application note details the synthetic methodology for 1-(2-Aminopropoxy)-3-
chlorobenzene (also known as 1-(3-chlorophenoxy)propan-2-amine). This compound serves

as a critical organic building block in the development of pharmaceutical intermediates,

specifically in the synthesis of aryloxypropylamine derivatives utilized in GPCR ligand research

and protein degrader libraries.

IUPAC Name: 1-(3-chlorophenoxy)propan-2-amine

Molecular Formula: C

H

ClNO[1]

CAS Number: 1021871-66-8 (HCl salt ref) / 37142-46-4 (Bromo-precursor ref)
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Molecular Weight: 185.65 g/mol (Free base)

Safety Warning: This protocol involves the handling of chlorophenols and alkylating agents. All

procedures must be conducted in a Class II fume hood with full Personal Protective Equipment

(PPE), including chemically resistant gloves, safety goggles, and lab coats.

Synthetic Strategy & Rationale
The synthesis is designed around a nucleophilic aromatic substitution (S

2) strategy, leveraging the nucleophilicity of the phenoxide ion against an electrophilic
propylene linker. Two primary routes are evaluated for scalability and purity:

Route A (Direct Alkylation/Amination): Reaction of 3-chlorophenol with propylene oxide or 1-

chloro-2-propanol, followed by amination. This route is atom-economical but requires careful

control of regioselectivity.

Route B (Gabriel Synthesis - Preferred for Purity): O-alkylation of 3-chlorophenol with a

phthalimide-protected linker (e.g., N-(2-bromopropyl)phthalimide) followed by hydrazine

deprotection. This ensures the primary amine is generated exclusively without

secondary/tertiary amine byproducts.

The protocol below details Route A (Modified), utilizing a chlorohydrin intermediate as

supported by recent process chemistry literature, optimized for laboratory-scale synthesis.

Step-by-Step Experimental Protocol
Objective: Synthesis of the intermediate 1-(3-chlorophenoxy)propan-2-ol.

Reagent Preparation:

Charge a 3-neck round-bottom flask with 3-chlorophenol (1.0 eq) and anhydrous

acetonitrile (MeCN) or DMF (10 volumes).

Add Potassium Carbonate (K

CO

, 1.5 eq) to generate the phenoxide in situ. Stir at room temperature for 30 minutes under
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inert atmosphere (N

).

Alkylation:

Slowly add propylene oxide (1.2 eq) dropwise. Note: Alternatively, 1-chloro-2-propanol can

be used with stronger base conditions, but propylene oxide offers cleaner regiochemistry

under catalyzed conditions.

Heat the reaction mixture to reflux (80°C) for 6-12 hours. Monitor reaction progress via

TLC (Hexane:EtOAc 4:1) or HPLC.

Work-up:

Cool to room temperature.[2][3][4] Filter off inorganic solids (K

CO

/KCl).

Concentrate the filtrate under reduced pressure.

Dilute residue with Ethyl Acetate and wash with 1M NaOH (to remove unreacted phenol)

followed by brine.

Dry organic layer over MgSO

and concentrate to yield the crude alcohol intermediate.

Objective: Conversion of the secondary alcohol to the primary amine.

Note: Direct amination of the alcohol is difficult. The alcohol is typically activated to a mesylate

or halide, then displaced by an amine source (e.g., ammonia or azide).

Activation (Mesylation):

Dissolve the intermediate from Phase 1 in Dichloromethane (DCM). Cool to 0°C.
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Add Triethylamine (TEA, 1.5 eq) followed by Methanesulfonyl chloride (MsCl, 1.2 eq)

dropwise.

Stir for 2 hours until conversion to the mesylate is complete. Aqueous work-up yields the

activated intermediate.

Nucleophilic Displacement:

Dissolve the mesylate in methanol saturated with ammonia (NH

) or use a sealed pressure vessel with liquid ammonia.

Heat to 60-80°C for 4-8 hours.

Alternative: Use Sodium Azide (NaN

) in DMF followed by Staudinger reduction (PPh

/H

O) for higher specificity to the primary amine.

Isolation of 1-(2-Aminopropoxy)-3-chlorobenzene:

Evaporate solvent. Acidify with 1M HCl to form the water-soluble hydrochloride salt.

Wash the aqueous layer with ether (removes non-basic impurities).

Basify the aqueous layer with NaOH to pH >12 and extract with DCM.

Concentrate to yield the target free base. Convert to HCl salt for stability if required.

Process Visualization (Pathway & Logic)
The following diagram illustrates the critical decision nodes and chemical transformations.
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Figure 1: Synthetic workflow for the production of 1-(2-Aminopropoxy)-3-chlorobenzene,

highlighting the activation strategy.

Analytical Specifications & Quality Control
To ensure the integrity of the synthesized building block, the following analytical parameters

must be met:

Parameter Specification Method

Appearance
White to off-white solid (HCl

salt)
Visual Inspection

Purity ≥ 95.0%
HPLC (C18, MeCN/H2O

gradient)

Identity (H-NMR) Consistent with structure 400 MHz DMSO-d6

Identity (MS)
[M+H]+ = 186.1/188.1 (Cl

pattern)
LC-MS (ESI+)

Water Content ≤ 1.0% Karl Fischer Titration

Key NMR Diagnostic Signals:

Aromatic protons (3-chlorophenyl ring): Multiplet

6.8 - 7.3 ppm.

Methine proton (-CH-NH2): Multiplet

3.2 - 3.5 ppm.

Methylene protons (-O-CH2-): Doublet/Multiplet

3.8 - 4.0 ppm.

Methyl group (-CH3): Doublet

1.1 - 1.3 ppm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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